CXCR4 Binding Affinity: Balixafortide tfa vs. Plerixafor (AMD3100)
Balixafortide tfa exhibits ~100-fold higher CXCR4 binding affinity than plerixafor, as determined by ADME profiling studies [1]. In orthogonal HTRF-based ligand binding assays, balixafortide yields IC50 < 10 nM, while plerixafor displays a reported IC50 of 44 nM in cell-free CXCR4 binding assays . Receptor occupancy wash-out experiments with competitive antibody 12G5 confirm prolonged binding of balixafortide to CXCR4 relative to the rapidly reversible plerixafor [2].
(≈100-fold higher relative affinity)
| Evidence Dimension | CXCR4 receptor binding affinity (IC50 / fold difference) |
|---|---|
| Target Compound Data | Balixafortide tfa: IC50 < 10 nM in HTRF binding assay; ~100-fold higher affinity vs. plerixafor |
| Comparator Or Baseline | Plerixafor (AMD3100): IC50 = 44 nM in cell-free CXCR4 binding assay |
| Quantified Difference | Approximately 4.4-fold lower absolute IC50; literature reports ~100-fold higher relative binding affinity attributed to differences in binding mode and residence time |
| Conditions | HTRF-based CXCR4 ligand binding assay (balixafortide); cell-free CXCR4 competition binding assay (plerixafor); 12G5 antibody wash-out for residence time |
Why This Matters
Higher target engagement and slower off-rate translate to sustained pathway blockade at lower molar equivalents, reducing the risk of incomplete receptor coverage in cellular and in vivo CXCR4 inhibition experiments.
- [1] Scite.ai citation report: Macrocyclic Peptides Targeting Extracellular PPIs. Balixafortide demonstrates 100-fold higher binding affinity and prolonged binding to CXCR4 versus plerixafor. View Source
- [2] Zimmermann J, Remus T, Lemercier G, Barker D, Obrecht D, Douglas G, Gambino G. Anti-tumor cell activity and in vitro profile of the next generation CXCR4 antagonist Balixafortide. Annals of Oncology. 2018; 29(Suppl 8): viii109. Receptor occupancy wash-out studies demonstrate prolonged CXCR4 binding. View Source
